Cas no 105283-60-1 (4-(Piperidin-4-ylsulfanyl)-pyridine Dihydrochloride)

• Product Name: 4-(Piperidin-4-ylsulfanyl)-pyridine Dihydrochloride
• CAS No: 105283-60-1
• MF: C₁₀H₁₆Cl₂N₂S
• MW: 267.218439102173
• MDL: MFCD03840146
• CID: 1152509
• PubChem ID: 21906071
• Update Time: 2025-10-28

4-(Piperidin-4-ylsulfanyl)-pyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(PIPERIDIN-4-YLSULFANYL)PYRIDINE DIHYDROCHLORIDE
• SureCN5269331
• CTK7D1600
• MolPort-001-760-229
• AR1844
• AG-A-69027
• AG-A-69028
• OR12826
• 4-(Piperidin-4-ylsulfanyl)-pyridine dihydrochloride
• 4-(PIPERIDIN-4-YLSULPHANYL)PYRIDINE DIHYDROCHLORIDE
• 4-piperidin-4-ylsulfanylpyridine
• 4-piperidin-4-ylsulfanylpyridine,dihydrochloride
• dihydrochloride
• AKOS027253412
• SCHEMBL5269331
• 4-(PIPERIDIN-4-YLSULFANYL)PYRIDINE 2HCL
• 4-(Piperidin-4-ylsulfanyl)pyridine DiHCl
• A906081
• XWAPNPQBYRPTQI-UHFFFAOYSA-N
• MFCD03840146
• DTXSID10619849
• 4-piperidin-4-ylsulfanylpyridine;dihydrochloride
• AS-45220
• SB43809
• 105283-60-1
• 4-(piperidin-4-ylsulfanyl)pyridine dihydrochloride, AldrichCPR
• 4-[(4-pyridyl)thio]piperidine dihydrochloride
• 4-[(Piperidin-4-yl)thio]pyridine dihydrochloride
• 4-[(Piperidin-4-yl)sulfanyl]pyridine--hydrogen chloride (1/2)
• 4-(Piperidin-4-ylthio)pyridine dihydrochloride
• CS-W001286
• 4-(Piperidin-4-ylsulfanyl)-pyridine Dihydrochloride

• MDL： MFCD03840146
• Inchi： 1S/C10H14N2S.2ClH/c1-5-11-6-2-9(1)13-10-3-7-12-8-4-10;;/h1-2,5-6,10,12H,3-4,7-8H2;2*1H
• InChI Key： XWAPNPQBYRPTQI-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1C=CN=CC=1)C1CCNCC1

Computed Properties

• Exact Mass: 266.0411251g/mol
• Monoisotopic Mass: 266.0411251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 101-110℃

4-(Piperidin-4-ylsulfanyl)-pyridine Dihydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-(Piperidin-4-ylsulfanyl)-pyridine Dihydrochloride

Exploring the Potential of 4-(Piperidin-4-ylsulfanyl)-pyridine Dihydrochloride

4-(Piperidin-4-ylsulfanyl)-pyridine dihydrochloride (CAS No. 105283-60-1) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, often referred to as compound 105283-60-1, is characterized by its unique structural features, which include a piperidine ring and a pyridine ring connected through a sulfanyl group. The dihydrochloride salt form indicates its potential for use in pharmaceutical applications, where such salts are commonly employed to enhance solubility and stability.

The piperidine ring in this compound contributes to its ability to form hydrogen bonds, which is a critical factor in drug design. The pyridine ring, on the other hand, introduces aromaticity and electron-withdrawing effects, which can influence the compound's reactivity and selectivity. Recent studies have highlighted the importance of such structural motifs in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding.

One of the most promising aspects of 4-(Piperidin-4-ylsulfanyl)-pyridine dihydrochloride is its potential as a lead compound for drug development. Researchers have explored its ability to inhibit various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

In addition to its enzymatic activity, this compound has shown promise in modulating receptor signaling pathways. For example, it has been found to interact with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. This interaction suggests potential applications in treating conditions such as hypertension, inflammation, and pain management.

The synthesis of 4-(Piperidin-4-ylsulfanyl)-pyridine dihydrochloride involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the piperidine ring through cyclization reactions and the introduction of the sulfanyl group via nucleophilic substitution. The optimization of these steps has been critical in achieving high yields and purity levels, which are essential for pharmacological studies.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding modes with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational tools have been instrumental in guiding experimental efforts and accelerating drug discovery pipelines.

Looking ahead, the development of analogs and derivatives of 4-(Piperidin-4-ylsulfanyl)-pyridine dihydrochloride holds great potential for expanding its therapeutic applications. By modifying the substituents on the piperidine or pyridine rings, researchers can fine-tune the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This approach is particularly valuable for addressing challenges related to drug delivery and bioavailability.

In conclusion, 4-(Piperidin-4-ylsulfanyl)-pyridine dihydrochloride (CAS No. 105283-60-1) represents a compelling candidate for further exploration in drug development. Its unique structural features, combined with emerging insights from cutting-edge research methodologies, position it as a valuable tool for addressing unmet medical needs across various therapeutic areas.